Cas no 62051-41-6 (Benz[a]anthracene-7,12-dione, 2-bromo-5-phenyl-)

• Product Name: Benz[a]anthracene-7,12-dione, 2-bromo-5-phenyl-
• CAS No: 62051-41-6
• MF: C₂₄H₁₃BrO₂
• MW: 413.262825727463
• CID: 459693
• PubChem ID: 12318651
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione, 2-bromo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione, 2-bromo-5-phenyl-
• 2-bromo-5-phenylbenzo[a]anthracene-7,12-dione
• DTXSID20488144
• 2-Bromo-5-phenyltetraphene-7,12-dione
• 62051-41-6

• Inchi： 1S/C24H13BrO2/c25-15-10-11-16-19(14-6-2-1-3-7-14)13-21-22(20(16)12-15)24(27)18-9-5-4-8-17(18)23(21)26/h1-13H
• InChI Key： IWVKVYVJANNMSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C3C=CC=CC=3)C=C3C(C4C=CC=CC=4C(C3=C2C=1)=O)=O

Computed Properties

• Exact Mass: 412.00989
• Monoisotopic Mass: 412.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14